![molecular formula C6H14Cl2N2O B6173905 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride CAS No. 2624108-98-9](/img/no-structure.png)
2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride
Overview
Description
2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride, also known as PEP-1, is a synthetic and water-soluble dihydrochloride salt of an amino acid derivative. It is a member of the pyrrolidinone family of compounds and has been studied for its potential therapeutic applications. PEP-1 is of interest due to its ability to modulate the activities of certain enzymes, receptors, and other proteins. In addition, PEP-1 has been found to possess antioxidant, anti-inflammatory, anti-apoptotic, and neuroprotective properties.
Scientific Research Applications
2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been found to possess antioxidant, anti-inflammatory, anti-apoptotic, and neuroprotective properties. In addition, this compound has been studied for its potential to modulate the activities of certain enzymes, receptors, and other proteins.
Mechanism of Action
2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride has been found to modulate the activities of certain enzymes, receptors, and other proteins. Specifically, it has been found to inhibit the activities of the enzymes cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and c-Jun N-terminal kinase (JNK). In addition, this compound has been found to interact with the serotonin 5-HT2A receptor and the muscarinic acetylcholine receptor.
Biochemical and Physiological Effects
This compound has been found to possess antioxidant, anti-inflammatory, anti-apoptotic, and neuroprotective properties. It has been found to inhibit the activities of the enzymes cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and c-Jun N-terminal kinase (JNK). In addition, this compound has been found to interact with the serotonin 5-HT2A receptor and the muscarinic acetylcholine receptor.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride in lab experiments include its water solubility, its ability to modulate the activities of certain enzymes, receptors, and other proteins, and its antioxidant, anti-inflammatory, anti-apoptotic, and neuroprotective properties. The limitations of using this compound in lab experiments include its limited availability, its potential to interact with other compounds, and its relatively short half-life.
Future Directions
For research on 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride include further investigation into its potential therapeutic applications in a variety of diseases and conditions, its potential to modulate the activities of certain enzymes, receptors, and other proteins, and its potential interactions with other compounds. In addition, further research into the biochemical and physiological effects of this compound and its potential for use in drug delivery systems is warranted.
Synthesis Methods
2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride is synthesized through a multi-step process that involves the reaction of pyrrolidine-3-carboxylic acid with ethyl chloroformate. This is followed by the reaction of the resulting pyrrolidine-3-carboxylic acid ethyl ester with 2-aminoethanol. The resulting product is then subjected to a dihydrochloride salt formation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one dihydrochloride involves the reaction of pyrrolidine with ethyl chloroacetate to form 3-(chloroacetyl)pyrrolidine, which is then reacted with ammonia to form 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one. The resulting compound is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyrrolidine", "Ethyl chloroacetate", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form 3-(chloroacetyl)pyrrolidine.", "Step 2: 3-(Chloroacetyl)pyrrolidine is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one.", "Step 3: The resulting compound is then reacted with hydrochloric acid to form the dihydrochloride salt of 2-amino-1-[(3S)-pyrrolidin-3-yl]ethan-1-one." ] } | |
CAS RN |
2624108-98-9 |
Molecular Formula |
C6H14Cl2N2O |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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